Cas no 61660-27-3 (CRESIDINE SULFONIC ACID AZO Β-NAPHTHOL COLOR STANDARD)

• Product Name: CRESIDINE SULFONIC ACID AZO Β-NAPHTHOL COLOR STANDARD
• CAS No: 61660-27-3
• MF: C₁₈H₁₇N₂NaO₅S
• MW: 396.39275431633
• CID: 470981
• Update Time: 2025-08-05

CRESIDINE SULFONIC ACID AZO Β-NAPHTHOL COLOR STANDARD Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonic acid,4-[(2-hydroxy-1-naphthalenyl)azo]-5-methoxy-2-methyl-, monosodiumsalt
• CRESIDINE SULFONIC ACID AZO Β-NAPHTHOL COLOR STANDARD
• 4-((2-hydroxynaphthalenyl)diazenyl)-5-methoxy-2-methylbenzenesulfonate Sodium
• Sodium (4-((2-hydroxynaphthalenyl)diazenyl)-5-methoxy-2-methylbenzenesulfonate
• 4-[(2-hydroxy-1-naphthalenyl) azo]-5-methoxy-2-methylbenzenesulfonic acid

• Inchi： 1S/C18H16N2O5S.Na.H/c1-11-9-14(16(25-2)10-17(11)26(22,23)24)19-20-18-13-6-4-3-5-12(13)7-8-15(18)21;;/h3-10,21H,1-2H3,(H,22,23,24);;/b20-19+;;
• InChI Key： XZAKZYYDIVOXBL-LLIZZRELSA-N
• SMILES： N(/C1=C(C=CC2=CC=CC=C12)O)=N\C1C=C(C)C(S(O)(=O)=O)=CC=1OC.[NaH]